Cas no 2224457-57-0 (Rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide)

• Product Name: Rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide
• CAS No: 2224457-57-0
• MF: C₁₆H₁₉ClN₄O₂
• MW: 334.800662279129
• CID: 5411742
• PubChem ID: 132388711
• Update Time: 2025-07-16

Rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034821061
• 2224457-57-0
• Z2936896366
• EN300-26614093
• 2-Chloro-N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide
• rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide
• Rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide

• Inchi： 1S/C16H19ClN4O2/c1-2-21-10-11(9-19-21)14-13(6-4-8-23-14)20-16(22)12-5-3-7-18-15(12)17/h3,5,7,9-10,13-14H,2,4,6,8H2,1H3,(H,20,22)/t13-,14+/m1/s1
• InChI Key： NATZDIGDQGRTIW-KGLIPLIRSA-N
• SMILES： ClC1C(=CC=CN=1)C(N[C@@H]1CCCO[C@H]1C1C=NN(CC)C=1)=O

Computed Properties

• Exact Mass: 334.1196536g/mol
• Monoisotopic Mass: 334.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69Ų

Additional information on Rac-2-chloro-n-[(2r,3s)-2-(1-ethyl-1h-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide

Comprehensive Analysis of Rac-2-chloro-N-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide (CAS No. 2224457-57-0)

The compound Rac-2-chloro-N-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide (CAS No. 2224457-57-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyridine core, a pyrazole moiety, and an oxane ring makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its chiral centers and functional groups.

One of the key features of this compound is its stereochemistry, with the (2R,3S) configuration playing a critical role in its biological activity. The presence of the 1-ethyl-1H-pyrazol-4-yl group enhances its binding affinity, while the 2-chloropyridine-3-carboxamide segment contributes to its stability and solubility. These attributes make it a valuable scaffold for designing novel therapeutics, especially in areas like oncology and neurology, where precision-targeted molecules are in high demand.

In recent years, the search for small-molecule modulators and chiral intermediates has increased, driven by advancements in synthetic chemistry and computational modeling. Rac-2-chloro-N-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide fits into this trend as a versatile building block for drug development. Its synthesis often involves multi-step reactions, including asymmetric catalysis and ring-closing metathesis, which are topics of high interest in organic chemistry forums and academic publications.

From an SEO perspective, users frequently search for terms like "chiral pyridine derivatives", "pyrazole-containing pharmaceuticals", and "CAS 2224457-57-0 applications". These queries reflect the growing curiosity about niche chemical compounds and their potential uses. Additionally, the rise of AI-driven drug discovery has spurred interest in how such molecules can be optimized using machine learning algorithms, further highlighting the relevance of this compound in modern research.

The safety profile and environmental impact of Rac-2-chloro-N-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide are also critical considerations. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability. Researchers often look for "stable carboxamide derivatives" or "non-toxic chiral compounds" to integrate into their workflows, making this compound a viable option for sustainable chemistry practices.

In conclusion, Rac-2-chloro-N-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]pyridine-3-carboxamide represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its structural complexity, combined with its potential applications, positions it as a compound worth watching in the evolving landscape of drug development and molecular design.